2-(Nitromethylidene)-1-(prop-2-yn-1-yl)imidazolidine

• CAS No.: 56611-81-5
• Molecular Formula: C7H9N3O2
• Molecular Weight: 167.17 g/mol
• IUPAC Name: 2-(nitromethylidene)-1-prop-2-ynylimidazolidine
• InChI: InChI=1S/C7H9N3O2/c1-2-4-9-5-3-8-7(9)6-10(11)12/h1,6,8H,3-5H2
• InChI Key: IXWPODLEYISYAA-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1CCNC1=C[N+](=O)[O-]

Description

2-(Nitromethylidene)-1-(prop-2-yn-1-yl)imidazolidine is a useful research compound. Its molecular formula is C7H9N3O2 and its molecular weight is 167.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

An ice-cooled mixture of 50 milliliters of dry dimethylformamide and 1.77 grams of a 57% by weight dispersion of sodium hydride in mineral oil, maintained under nitrogen atmosphere, was treated with 5.16 grams of 2-(nitromethylene)imidazolidine. After stirring for 1 hour, 7.97 grams of propargyl bromide was added. The mixture was stirred at 10° for an additional hour, allowed to warm to room temperature, and poured into 400 milliliters of saturated aqueous sodium sulfate. The product was extracted with three 300-milliliter portions of methylene chloride. The combined extract was dried with magnesium sulfate and the solvent was evaporated. Addition of ether to the residual oil gave a solid which was recrystallized from chloroform (charcoal) to give 3.1 grams of 3, as tan crystals, melting point: 146°-147°C.